Cas no 64291-41-4 (Acetagastrodine)

• Product Name: Acetagastrodine
• CAS No: 64291-41-4
• MF: C₂₁H₂₆O₁₁
• MW: 454.424547672272
• CID: 510392
• PubChem ID: 163043
• Update Time: 2025-10-28

Acetagastrodine Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(4-(hydroxymethyl)phenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• b-D-Glucopyranoside,4-(hydroxymethyl)phenyl, 2,3,4,6-tetraacetate
• Acegastrodine
• ACETAGASTRODINE
• 4-Cyanobenzyl alcohol
• 4-hydroxymethylbenzenecarbonitrile
• p-cyanobenzyl alcohol
• p-hydroxymethylbenzonitrile
• [(2R,3R,4S,5R,6S)-3,4,5-Triacetyloxy-6-[4-(hydroxymethyl)phenoxy]oxan-2-yl]methyl acetate
• Acetagastrodin
• 2,3,4,6-Tetra-O-acetyl-4-(hydroxymethyl)phenyl-b-D-glucopyranoside
• beta-D-Glucopyranoside, 4-(hydroxymethyl)phenyl, 2,3,4,6-tetro-O-acetate
• Acegastrodin
• STL507266
• API0016803
• AK141997
• AX8112046
• V0268
• 4-(Hydroxymethyl)phenyl-beta-Dglucopyranoside tetraacetate
• b-D-G
• W-203388
• BETA-D-GLUCOPYRANOSIDE, 4-(HYDROXYMETHYL)PHENYL, 2,3,4,6-TETRAACETATE
• b-D-Glucopyranoside, 4-(hydroxymethyl)phenyl, 2,3,4,6-tetraacetate
• .BETA.-D-GLUCOPYRANOSIDE, 4-(HYDROXYMETHYL)PHENYL, 2,3,4,6-TETRAACETATE
• 4-(hydroxymethyl)phenyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• B8N8L7P6PQ
• G68208
• 105054-56-6
• A867907
• [(2R,3R,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-[4-(HYDROXYMETHYL)PHENOXY]OXAN-2-YL]METHYL ACETATE
• ACETAGASTRODINE [WHO-DD]
• AS-75699
• b-D-Glucopyranoside,4-(hydroxymethyl)phenyl,2,3,4,6-tetraacetate
• UNII-B8N8L7P6PQ
• HY-N1395
• DTXSID00214509
• DA-60715
• CS-0016813
• AKOS022173395
• SCHEMBL2844601
• 64291-41-4
• DTXCID80137000
• Acetagastrodine

• MDL： MFCD01725344
• Inchi： 1S/C21H26O11/c1-11(23)27-10-17-18(28-12(2)24)19(29-13(3)25)20(30-14(4)26)21(32-17)31-16-7-5-15(9-22)6-8-16/h5-8,17-22H,9-10H2,1-4H3
• InChI Key： HGUDVDQXCUHOED-UHFFFAOYSA-N
• SMILES： CC(OCC1C(OC(=O)C)C(OC(=O)C)C(OC(=O)C)C(OC2C=CC(CO)=CC=2)O1)=O

Computed Properties

• Exact Mass: 454.14800
• Monoisotopic Mass: 454.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 144

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 551.4°C at 760 mmHg
• Flash Point: 184.0±23.6 °C
• Refractive Index: 1.537
• PSA: 143.89000
• LogP: 0.64080
• Vapor Pressure: No data available

Acetagastrodine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Acetagastrodine

Acetagastrodine and Its Significance in Modern Pharmaceutical Research

Acetagastrodine, a compound with the CAS number 64291-41-4, has emerged as a noteworthy entity in the realm of pharmaceutical research. This compound, known for its unique chemical structure and potential biological activities, has garnered significant attention from researchers worldwide. The study of Acetagastrodine not only contributes to our understanding of pharmacological mechanisms but also opens new avenues for therapeutic interventions.

The chemical structure of Acetagastrodine is characterized by its intricate arrangement of atoms, which contributes to its distinct pharmacological profile. This complexity makes it a subject of intense interest for chemists and pharmacologists who are exploring novel drug candidates. The compound's molecular framework, which includes multiple functional groups, allows it to interact with various biological targets, making it a versatile tool in drug discovery.

In recent years, the research on Acetagastrodine has been complemented by advancements in computational chemistry and molecular modeling. These technologies have enabled researchers to predict the binding affinities and interactions of Acetagastrodine with biological targets with greater accuracy. Such insights are crucial for designing more effective drugs with fewer side effects. The integration of experimental data with computational methods has significantly enhanced our understanding of Acetagastrodine's pharmacological properties.

One of the most promising areas of research involving Acetagastrodine is its potential role in treating gastrointestinal disorders. Studies have shown that Acetagastrodine can modulate the activity of certain gastrointestinal receptors, which could lead to new treatments for conditions such as irritable bowel syndrome (IBS) and gastroesophageal reflux disease (GERD). The ability of Acetagastrodine to interact with these receptors without causing significant side effects makes it an attractive candidate for further development.

Moreover, the compound has shown promise in preclinical studies as a potential treatment for neurological disorders. Research indicates that Acetagastrodine may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms by which Acetagastrodine exerts its effects on the nervous system are still under investigation, but preliminary findings are encouraging.

The synthesis of Acetagastrodine presents unique challenges due to its complex molecular structure. However, advances in synthetic chemistry have made it possible to produce this compound in larger quantities with higher purity. These improvements have been instrumental in conducting more comprehensive studies on its biological activities. The development of efficient synthetic routes has also reduced the cost of producing Acetagastrodine, making it more accessible for research purposes.

As our understanding of Acetagastrodine continues to grow, so does the potential for therapeutic applications. Researchers are exploring various derivatives of this compound that may enhance its efficacy and reduce its toxicity. By modifying specific parts of the molecular structure, scientists hope to create new drugs that are even more effective than Acetagastrodine itself.

The regulatory landscape for new drug development also plays a crucial role in the advancement of Acetagastrodine-based therapies. Regulatory agencies require rigorous testing to ensure the safety and efficacy of new drugs before they can be approved for clinical use. The ongoing research on Acetagastrodine is expected to provide the necessary data to support such regulatory submissions.

In conclusion, Acetag gastrodin e (CAS no: 64291-41-4) represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new insights into this compound, we can expect further developments that will benefit patients worldwide.